Cas no 2196533-63-6 (N-(2-Fluoro-5-nitrophenyl)tetrahydro-5H-1,2,5-dithiazepine-5-propanamide)

• Product Name: N-(2-Fluoro-5-nitrophenyl)tetrahydro-5H-1,2,5-dithiazepine-5-propanamide
• CAS No: 2196533-63-6
• MF: C₁₃H₁₆FN₃O₃S₂
• MW: 345.412843704224
• CID: 5410041
• PubChem ID: 132346345
• Update Time: 2025-05-20

N-(2-Fluoro-5-nitrophenyl)tetrahydro-5H-1,2,5-dithiazepine-5-propanamide Chemical and Physical Properties

Names and Identifiers

• 2196533-63-6
• 3-(1,2,5-Dithiazepan-5-yl)-N-(2-fluoro-5-nitrophenyl)propanamide
• EN300-1211922
• Z1779276715
• AKOS033586658
• N-(2-Fluoro-5-nitrophenyl)tetrahydro-5H-1,2,5-dithiazepine-5-propanamide

• Inchi： 1S/C13H16FN3O3S2/c14-11-2-1-10(17(19)20)9-12(11)15-13(18)3-4-16-5-7-21-22-8-6-16/h1-2,9H,3-8H2,(H,15,18)
• InChI Key： MRLCUWZZMHSSCZ-UHFFFAOYSA-N
• SMILES： S1CCN(CCC(NC2=CC([N+]([O-])=O)=CC=C2F)=O)CCS1

Computed Properties

• Exact Mass: 345.06171189g/mol
• Monoisotopic Mass: 345.06171189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.8±50.0 °C(Predicted)
• pka: 12.83±0.70(Predicted)

Additional information on N-(2-Fluoro-5-nitrophenyl)tetrahydro-5H-1,2,5-dithiazepine-5-propanamide

Professional Introduction to N-(2-Fluoro-5-nitrophenyl)tetrahydro-5H-1,2,5-dithiazepine-5-propanamide (CAS No: 2196533-63-6)

N-(2-Fluoro-5-nitrophenyl)tetrahydro-5H-1,2,5-dithiazepine-5-propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2196533-63-6, represents a novel class of heterocyclic molecules with potential therapeutic applications. The structural framework of this compound incorporates a tetrahydro-1,2,5-dithiazepine core, which is known for its biological activity and versatility in drug design.

The< strong>2-Fluoro-5-nitrophenyl moiety appended to the tetrahydro-dithiazepine scaffold introduces unique electronic and steric properties that can influence the compound's interactions with biological targets. The fluorine atom, in particular, is a key pharmacophore that enhances binding affinity and metabolic stability, while the nitro group contributes to electron-withdrawing effects, modulating the overall reactivity and pharmacological profile.

This compound has been extensively studied in recent years due to its promising pharmacological properties. Research has indicated that N-(2-Fluoro-5-nitrophenyl)tetrahydro-5H-1,2,5-dithiazepine-5-propanamide exhibits potent activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The tetrahydro-dithiazepine core is known to possess anti-inflammatory, analgesic, and anticonvulsant properties, making this compound a valuable candidate for further development in therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-(2-Fluoro-5-nitrophenyl)tetrahydro-5H-1,2,5-dithiazepine-5-propanamide and its biological targets. These studies have revealed that the compound binds effectively to specific enzymes and receptors, modulating their activity in a manner that could lead to therapeutic benefits. For instance, preliminary studies suggest that this compound may inhibit the activity of cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins involved in inflammation.

The< strong>tetrahydro-dithiazepine scaffold is particularly interesting due to its ability to engage with multiple biological targets. This polypharmacological potential makes it an attractive scaffold for drug discovery efforts aimed at developing multifunctional therapeutics. The structural flexibility of the tetrahydro-dithiazepine ring allows for fine-tuning of pharmacological properties through strategic modifications, such as the introduction of fluorinated or nitro-substituted aromatic rings.

In vitro studies have demonstrated that N-(2-Fluoro-5-nitrophenyl)tetrahydro-5H-1,2,5-dithiazepine-5-propanamide exhibits significant inhibitory effects on several key enzymes associated with inflammation and pain pathways. These findings align with the growing interest in developing novel anti-inflammatory agents that target multiple pathways simultaneously. The compound's ability to modulate enzyme activity without significant side effects makes it a promising candidate for further clinical investigation.

The< strong>fluorinated aromatic ring present in this compound is particularly noteworthy for its impact on pharmacokinetic properties. Fluorine substitution is a common strategy in drug design due to its ability to enhance metabolic stability and binding affinity. The nitro group further contributes to these properties by increasing the compound's lipophilicity and reactivity with biological targets. Together, these structural features make N-(2-Fluoro-5-nitrophenyl)tetrahydro-5H-1,2,5-dithiazepine-5-propanamide a compelling candidate for therapeutic development.

Ongoing research is focused on optimizing the pharmacological profile of this compound through structure-based drug design approaches. By leveraging computational tools and experimental data, scientists are working to refine the molecular structure to enhance potency, selectivity, and bioavailability. These efforts aim to translate preclinical findings into clinical applications where N-(2-fluoro-nitrophenyl)tetrahydrodithiazepine-propanamide could provide novel treatments for inflammatory disorders and other diseases.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like N-(2-fluoro-nitrophenyl)tetrahydrodithiazepine-propanamide. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity. This approach has been instrumental in identifying lead compounds for further optimization and development.

In conclusion, N-(2-fluoro-nitrophenyl)tetrahydrodithiazepine-propanamide (CAS No: 2196533636) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of substituents and scaffolds makes it an attractive candidate for further research aimed at developing novel therapeutics for inflammatory diseases and beyond.